Cas no 18794-77-9 (2-Hexylthiophene)

• Product Name: 2-Hexylthiophene
• CAS No: 18794-77-9
• MF: C₁₀H₁₆S
• MW: 168.299041748047
• MDL: MFCD00022535
• CID: 88001
• PubChem ID: 87793
• Update Time: 2025-04-18

2-Hexylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Hexylthiophene
• 2-N-HEXYLTHIOPHENE
• 2-hexylthienyl
• 2-hexylthiophen
• 2-hexyl-thiophene
• 2-n-Hexylthiophene1000µg
• a-Hexylthiophene
• Thiophene,2-hexyl
• FEMA 4137
• Einecs 242-579-4
• 2-hexyl-thiophen
• Thiophene, 2-hexyl-
• ALPHA-HEXYLTHIOPHENE

• MDL： MFCD00022535
• Inchi： 1S/C10H16S/c1-2-3-4-5-7-10-8-6-9-11-10/h6,8-9H,2-5,7H2,1H3
• InChI Key： QZVHYFUVMQIGGM-UHFFFAOYSA-N
• SMILES： CCCCCCC1SC=CC=1
• BRN： 110220

Computed Properties

• Exact Mass: 168.09700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Color/Form: Uncertain
• Density: 0.932 g/mL at 25 °C
• Melting Point: -39.15°C (estimate)
• Boiling Point: 92°C/10mmHg(lit.)
• Flash Point: 107°C
• Refractive Index: n20/D 1.496
• Water Partition Coefficient: Soluble in most organic solvents and ethanol Soluble . Insoluble in water.
• PSA: 28.24000
• LogP: 3.87090
• FEMA: 4137 | 2-HEXYLTHIOPHENE
• λmax: 234(EtOH)(lit.)
• Solubility: Uncertain

2-Hexylthiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319,H413
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds